Cas no 1215205-96-1 (1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene)
1215205-96-1 structure
Product Name:1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
CAS No:1215205-96-1
MF:C8H6BrF3O2S
MW:303.096251010895
MDL:MFCD15143584
CID:857286
PubChem ID:53216986
Update Time:2025-04-19
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
- 3-Bromo-5-(methylsulfonyl)benzotrifluoride
- 1-bromo-3-methylsulfonyl-5-(trifluoromethyl)benzene
- MFCD15143584
- 1-BROMO-3-METHANESULFONYL-5-(TRIFLUOROMETHYL)BENZENE
- DB-363418
- Benzene, 1-bromo-3-(methylsulfonyl)-5-(trifluoromethyl)-
- DTXSID30682095
- 1215205-96-1
- SCHEMBL12098234
- AKOS015888447
- 1-Bromo-3-methanesulfonyl-5-trifluoromethyl-benzene
- CS-0208566
- 1-Bromo-3-(methanesulfonyl)-5-(trifluoromethyl)benzene
- AS-48293
- F30198
-
- MDL： MFCD15143584
- Inchi： 1S/C8H6BrF3O2S/c1-15(13,14)7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
- InChI Key： XYPYTUQQTPNHKI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)S(C)(=O)=O
Computed Properties
- Exact Mass: 301.92200
- Monoisotopic Mass: 301.92240g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 42.52000
- LogP: 3.95220
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B697765-100mg |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene |
1215205-96-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B697765-250mg |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene |
1215205-96-1 | 250mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B697765-500mg |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene |
1215205-96-1 | 500mg |
$ 178.00 | 2023-04-18 | ||
| TRC | B697765-1g |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene |
1215205-96-1 | 1g |
$ 205.00 | 2022-06-06 | ||
| Alichem | A019087107-5g |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene |
1215205-96-1 | 95% | 5g |
$400.00 | 2023-09-04 | |
| abcr | AB273431-1 g |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene, 98%; . |
1215205-96-1 | 98% | 1 g |
€242.60 | 2023-07-20 | |
| abcr | AB273431-5 g |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene, 98%; . |
1215205-96-1 | 98% | 5 g |
€784.90 | 2023-07-20 | |
| TRC | B697765-1000mg |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene |
1215205-96-1 | 1g |
$ 253.00 | 2023-04-18 | ||
| Fluorochem | 215102-1g |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene |
1215205-96-1 | 95% | 1g |
￡119.00 | 2022-03-01 | |
| Fluorochem | 215102-5g |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene |
1215205-96-1 | 95% | 5g |
￡438.00 | 2022-03-01 |
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
1215205-96-1 (1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene) Related Products
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